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Compound of Interest

Compound Name: 2-(Hexyloxy)ethanol

Cat. No.: B090154

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals is paramount to ensuring a safe and compliant work
environment. This guide provides essential, immediate safety and logistical information for the
proper disposal of 2-(Hexyloxy)ethanol, a common solvent in various industrial and laboratory
applications. Adherence to these procedures is critical to mitigate potential environmental and
health risks.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 2-(Hexyloxy)ethanol with
appropriate personal protective equipment (PPE). This chemical is classified as harmful if
swallowed or in contact with skin, and it can cause severe skin burns and eye damage.[1][2]

Recommended Personal Protective Equipment (PPE):
o Gloves: Wear protective gloves.[3]

o Eye/Face Protection: Use safety glasses with side-shields or goggles.[3] A face shield may
be necessary if there is a higher risk of splashing.[3]

» Protective Clothing: Wear appropriate protective clothing to prevent skin contact.[3]

In the event of a spill, evacuate the area and ensure adequate ventilation.[1][3] Contain the spill
with an inert absorbent material such as sand or earth and collect it in a suitable, closed
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container for disposal.[4][5] Do not let the product enter drains or waterways.[1][3]

Quantitative Data for 2-(Hexyloxy)ethanol

The following table summarizes key quantitative data for 2-(Hexyloxy)ethanol, which is
essential for its safe handling and disposal.

Property Value Source
CAS Number 112-25-4 [6]
Molecular Formula C8H1802 [7]
Boiling Point 208 °C / 406.4 °F [6]
Flash Point 94 °C/201.2 °F [6]
Specific Gravity 0.888 g/cm? [6]
Oral LD50 (Rat) 738 mg/kg [1]
UN Number 2922 [1][2][6]

Step-by-Step Disposal Protocol

The disposal of 2-(Hexyloxy)ethanol must be carried out in strict accordance with all local,
state, and federal laws and regulations.[8] It is classified as a hazardous waste and should not
be disposed of in regular trash or down the sewer.[2]

o Waste Segregation: Do not mix 2-(Hexyloxy)ethanol waste with other waste streams unless
explicitly permitted by your institution's hazardous waste program.[3] It should be segregated
as a non-halogenated organic waste.[3]

o Container Selection and Labeling:
o Use a chemically compatible and properly sealed container for waste collection.[3]

o The container must be in good condition, without cracks or signs of deterioration, and
have a secure, leak-proof cap.[3]
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o Clearly label the waste container with the words "Hazardous Waste."[3]

o lIdentify the contents as "2-(Hexyloxy)ethanol Waste." If it is a mixture, list all components
and their approximate percentages.[3]

o Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated, and cool area, away
from incompatible materials.[6]

o The storage area should be secure and accessible only to authorized personnel.[1]

e Arranging for Disposal:

[¢]

Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

[¢]

Provide the waste disposal company with the Safety Data Sheet (SDS) for 2-
(Hexyloxy)ethanol.

o

The primary recommended disposal method is incineration in a chemical incinerator
equipped with an afterburner and scrubber system.[7][9]

[¢]

Alternatively, the waste can be sent to an approved waste disposal plant.[6][10]
e Disposal of Empty Containers:

o Empty containers that held 2-(Hexyloxy)ethanol must also be managed as hazardous
waste.

o If permitted by institutional policies, containers may be triple-rinsed with a suitable solvent.
The rinsate must be collected and disposed of as hazardous waste.[3]

o After proper cleaning, the container's label should be defaced or removed before disposal.

[3]

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of 2-

(Hexyloxy)ethanol.

Figure 1. 2-(Hexyloxy)ethal
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Caption: Workflow for the proper disposal of 2-(Hexyloxy)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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